N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-8-methoxy-3-chromanecarboxamide

• IUPAC Name: N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-8-methoxy-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C17H20N2O3S/c1-3-13-10-23-15(19-13)8-18-17(20)12-7-11-5-4-6-14(21-2)16(11)22-9-12/h4-6,10,12H,3,7-9H2,1-2H3,(H,18,20)
• InChI Key: JERVUIWOURCGKM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)CNC(=O)C2CC3=C(C(=CC=C3)OC)OC2
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

Synthesis Analysis The synthesis of compounds related to N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-8-methoxy-3-chromanecarboxamide involves various strategies, including cyclization of thioamide with 2-chloroacetoacetate, resulting in yields above 60%. The preparation process often employs reactions that aim to incorporate the thiazolyl and methoxy functional groups, essential for the compound's biological activities (Tang Li-jua, 2015).

Molecular Structure Analysis The molecular structure of related compounds often features significant geometric parameters, such as almost perpendicular arrangements between substituted phenyl groups and the core ring structure. This structural arrangement contributes to the compound's chemical behavior and interaction capabilities. The molecular geometry and electronic structures have been thoroughly analyzed using X-ray diffraction and computational methods, confirming the distinct structural attributes of such compounds (Ersin Inkaya et al., 2012).

Chemical Reactions and Properties Chemical reactions involving N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-8-methoxy-3-chromanecarboxamide derivatives often exploit the reactivity of the thiazole ring. These reactions include the synthesis of fluorescent dyes and the exploration of gelation behavior in benzamide derivatives, revealing the compound's versatile chemical properties and potential applications in materials science (Marzena Witalewska et al., 2019; P. Yadav, Amar Ballabh, 2020).

Physical Properties Analysis The physical properties of related compounds, such as solvatochromism and fluorescence, are influenced by their molecular structure. The presence of methoxy and thiazolyl groups significantly affects the solvatochromic behavior, indicating potential applications in sensing and molecular electronics (Marzena Witalewska et al., 2019).

Chemical Properties Analysis The chemical properties, including reactivity towards various substrates and participation in gelation processes, underscore the compound's utility in synthesizing diverse molecular structures. These properties are crucial for developing new materials and pharmaceuticals, leveraging the unique characteristics of the thiazole and methoxy groups (P. Yadav, Amar Ballabh, 2020).

Mechanism of Action

The mechanism of action of thiazole compounds depends on their specific structure and the target they interact with. For example, some thiazole compounds have been found to have antibacterial activity, and their mechanism of action may involve disrupting bacterial cell wall synthesis or protein synthesis.

Safety and Hazards

The safety and hazards of a specific thiazole compound would depend on its specific structure. Some thiazole compounds may cause skin irritation or eye irritation.

Future Directions

Thiazole derivatives continue to be an area of active research due to their wide range of biological activities. Future research may focus on the design and synthesis of new thiazole derivatives with improved potency and selectivity for their targets.